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phenylbenzenesulfonamide

Cat. No.: B2559606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical entity 3-cyano-N-
phenylbenzenesulfonamide (CAS No. 56542-65-5). Due to the limited publicly available data

on the specific biological activity of this compound, this document focuses on its chemical

properties and a general synthesis protocol. Furthermore, this guide presents hypothetical

frameworks for its potential screening and evaluation, based on the known activities of

structurally related benzenesulfonamide compounds. This document is intended to serve as a

foundational resource for researchers interested in exploring the potential of this and similar

molecules.

Chemical and Physical Properties
3-cyano-N-phenylbenzenesulfonamide is an organic compound belonging to the

sulfonamide class, characterized by a sulfonyl group connected to an amine, and a cyano

group substituent on the benzene ring. Its key identifiers and properties are summarized below.
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Property Value

CAS Number 56542-65-5

Molecular Formula C₁₃H₁₀N₂O₂S

Molecular Weight 258.30 g/mol

IUPAC Name 3-cyano-N-phenylbenzenesulfonamide

SMILES
C1=CC=C(C=C1)NS(=O)

(=O)C2=CC(=CC=C2)C#N

Appearance White to off-white solid (typical)

Solubility
Soluble in organic solvents such as

dichloromethane, ethyl acetate

Synthesis Protocol
A general method for the synthesis of 3-cyano-N-phenylbenzenesulfonamide involves the

reaction of 3-cyanobenzenesulfonyl chloride with aniline in the presence of a base.

Experimental Protocol: Synthesis of 3-cyano-N-
phenylbenzenesulfonamide
Materials:

3-cyanobenzenesulfonyl chloride

Aniline

Pyridine (or another suitable base)

Anhydrous dichloromethane (or other suitable solvent)

Ethyl acetate

Hexane or Toluene for recrystallization
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Procedure:

A mixture of 3-cyanobenzenesulfonyl chloride (1.0 eq), aniline (1.1 eq), and pyridine (3.1 eq)

is prepared in anhydrous dichloromethane.

The reaction mixture is stirred at room temperature overnight.

Upon completion of the reaction, the solvent is removed under reduced pressure.

The resulting crude product is purified by flash column chromatography using

dichloromethane as the eluent, or by recrystallization from a mixture of ethyl acetate and

hexane, or from toluene, to yield the final product, 3-cyano-N-phenylbenzenesulfonamide.

Potential Biological Activity and Screening
(Hypothetical)
While no specific biological activity has been reported for 3-cyano-N-
phenylbenzenesulfonamide in the public domain, the benzenesulfonamide scaffold is a well-

established pharmacophore present in a wide range of therapeutic agents. These include

antibacterial, anti-inflammatory, and anticancer drugs. The cyano group can also participate in

various biological interactions.

The following workflow illustrates a potential screening cascade for a novel compound such as

3-cyano-N-phenylbenzenesulfonamide.
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Hypothetical High-Throughput Screening Workflow.

Potential Signaling Pathway Interaction
(Hypothetical)
Based on the activities of other sulfonamide-containing molecules, 3-cyano-N-
phenylbenzenesulfonamide could potentially interact with various signaling pathways. For
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instance, many sulfonamides are known to inhibit carbonic anhydrases or act as kinase

inhibitors. The diagram below illustrates a hypothetical interaction with a generic kinase

signaling pathway.
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Effector Protein
(e.g., ERK)

Cellular Response
(Proliferation, Survival)

3-cyano-N-phenyl-
benzenesulfonamide
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Hypothetical Kinase Pathway Inhibition.

Disclaimer: The experimental workflow and signaling pathway diagrams presented above are

for illustrative purposes only. They are based on the general properties of the

benzenesulfonamide class of compounds and do not represent published data for 3-cyano-N-
phenylbenzenesulfonamide.

Conclusion
3-cyano-N-phenylbenzenesulfonamide is a readily synthesizable compound with a chemical

scaffold of known pharmacological relevance. While there is a notable absence of specific
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biological data in the current literature, its structural features suggest potential for further

investigation. This guide provides the foundational chemical information and a hypothetical

framework to encourage and aid future research into the biological and therapeutic potential of

this molecule. Researchers are encouraged to perform the necessary in vitro and in vivo

studies to elucidate its bioactivity.

To cite this document: BenchChem. [In-Depth Technical Guide: 3-cyano-N-
phenylbenzenesulfonamide (CAS 56542-65-5)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2559606#3-cyano-n-phenylbenzenesulfonamide-
cas-number-56542-65-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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